Cas no 64119-93-3 ([9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine)

• Product Name: [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine
• CAS No: 64119-93-3
• MF: C₁₄H₂₆N₄
• MW: 250.383042812347
• CID: 2191641
• PubChem ID: 53487270
• Update Time: 2025-07-28

[9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• Octahydro-2,6-dimethyl-3,8:4,7-dimethano-2,6-naphthyridine-4,8-dimethanamine
• (2,6-Dimethyloctahydro-3,8:4,7-dimethano-2,6-naphthyridine-4,8-diyl)dimethanamine
• [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine
• DB-309144
• DTXSID20705303
• 64119-93-3

• Inchi： 1S/C14H26N4/c1-17-5-9-10-6-18(2)12-4-13(10,7-15)11(17)3-14(9,12)8-16/h9-12H,3-8,15-16H2,1-2H3
• InChI Key： GUGUUXBNWHNRIP-UHFFFAOYSA-N
• SMILES： N1(C)CC2C3CN(C)C4CC3(CN)C1CC24CN

Computed Properties

• Exact Mass: 250.21574685g/mol
• Monoisotopic Mass: 250.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5
• XLogP3: -0.9

Additional information on [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine

Introduction to [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine and Its Significance in Modern Chemical Biology

[9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine (CAS No: 64119-93-3) is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a highly intricate cyclic structure, which includes multiple fused rings and functional groups. The presence of [9-(aminomethyl)] and [5,11-dimethyl] substituents further enhances its chemical complexity and makes it a subject of intense study for researchers exploring novel pharmacological applications.

The molecular framework of [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine is notable for its tetracyclic architecture, which consists of a series of interconnected rings that create a three-dimensional structure with specific spatial constraints. This architecture is not only chemically intriguing but also offers potential advantages in terms of binding affinity and selectivity when interacting with biological targets. The compound's complexity suggests that it may exhibit properties that are not observed in simpler organic molecules, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. By utilizing high-resolution techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, scientists have been able to elucidate the precise three-dimensional structure of [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine at an atomic level. These studies have provided critical insights into how the molecule interacts with biological systems and have laid the groundwork for designing derivatives with enhanced biological activity.

The pharmacological potential of [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial research has focused on its interaction with various biological targets, including enzymes and receptors involved in critical cellular processes such as inflammation and cell signaling. The compound's ability to modulate these pathways has raised interest in its potential applications for treating a range of diseases.

One particularly exciting area of research involves the use of [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine as a scaffold for drug design. By leveraging its unique structural features, researchers can modify specific regions of the molecule to enhance its binding affinity or selectivity for particular targets. This approach has led to the development of several promising lead compounds that are currently undergoing further optimization in clinical trials.

The synthesis of [9-(Aminomethyl)-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecan-2-yl]methanamine presents significant challenges due to its complex structure and multiple stereocenters. However， recent advances in synthetic methodologies have made it possible to produce this compound on a larger scale with greater precision。 These improvements have not only facilitated further research but also opened up new possibilities for industrial applications where high-purity compounds are essential.

In conclusion， [9-(Aminomethyl)-5， 11-dimethyl-5， 11-diazatetracyclo[6。 2。 2。 02， 7。 04， 9]dodecan-2-yl)methanamine (CAS No: 64119-93-3) represents a fascinating example of how structural complexity can lead to novel biological activities。 Its unique molecular architecture and pharmacological potential make it a valuable asset in the search for new therapeutic agents。 As research continues to uncover more about its properties， this compound is poised to play an important role in the development of next-generation pharmaceuticals。